7-Methoxy-2-(pyrrolidin-1-yl)-3-[3-(trifluoromethyl)phenyl]quinoline

• IUPAC Name: 7-methoxy-2-pyrrolidin-1-yl-3-[3-(trifluoromethyl)phenyl]quinoline
• InChI: InChI=1S/C21H19F3N2O/c1-27-17-8-7-15-12-18(14-5-4-6-16(11-14)21(22,23)24)20(25-19(15)13-17)26-9-2-3-10-26/h4-8,11-13H,2-3,9-10H2,1H3
• InChI Key: JMBZXYMDUAIJMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC(=C(C=C2C=C1)C3=CC(=CC=C3)C(F)(F)F)N4CCCC4
• Molecular Formula: C21H19F3N2O
• Molecular Weight: 372.4 g/mol

Description

7-Methoxy-2-(pyrrolidin-1-yl)-3-[3-(trifluoromethyl)phenyl]quinoline, also known as MPTQ, is a chemical compound that has been found to have potential applications in scientific research. MPTQ is a quinoline derivative that has been synthesized using various methods. The compound has been found to have a unique mechanism of action and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

Antiproliferative Activity

Novel pyrrolo[3,2,f]quinoline derivatives have been synthesized and tested as antiproliferative agents, showcasing cell growth inhibitory properties when tested against cell lines, particularly those obtained from leukemias. This indicates the potential of such compounds in cancer research and therapy (Ferlin, Gatto, Chiarelotto, & Palumbo, 2001).

Corrosion Inhibition

Quinoline derivatives have been identified as effective anticorrosive materials, demonstrating good effectiveness against metallic corrosion. The electron-rich nature of these compounds allows them to form stable chelating complexes with metallic surfaces, providing a protective barrier against corrosion. This application is significant in the maintenance of metal infrastructure and machinery (Verma, Quraishi, & Ebenso, 2020).

Antimicrobial Properties

Research on new quinoline derivatives has explored their antimicrobial activity against various microorganisms. The synthesis of specific quinoline compounds and their evaluation against standard drugs have shown promising results, indicating their potential in the development of new antimicrobial agents (Kumar & Kumar, 2021).

Photophysical Properties

The synthesis of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines has been reported, with studies on their photophysical properties indicating potential applications in material science, particularly in the design of materials for optical and electronic devices. The interaction of these compounds with DNA through π-stacking and hydrogen-bonding interactions suggests further applications in biochemistry and pharmacology (Bonacorso et al., 2018).